Cas no 904923-61-1 (2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one
• CAS No: 904923-61-1
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5009136
• PubChem ID: 57856943
• Update Time: 2025-05-20

2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-chloro-3-methylphenyl)propan-1-one
• 2-Bromo-4'-chloro-3'-methylpropiophenone
• 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one

• Inchi： 1S/C10H10BrClO/c1-6-5-8(3-4-9(6)12)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： JKXMAMOOJZUUEX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C)C=1)Cl)=O

Computed Properties

• Exact Mass: 259.96036g/mol
• Monoisotopic Mass: 259.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one

2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one: A Comprehensive Overview

2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one, identified by the CAS registry number 904923-61-1, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the second position of a propanone chain and a substituted phenyl group at the first position. The phenyl group itself is further substituted with a chlorine atom at the fourth position and a methyl group at the third position, making this molecule both structurally complex and chemically interesting.

The synthesis of 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one typically involves multi-step organic reactions, often starting from simpler aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial in forming the carbon-bromine bond in this compound.

One of the most notable applications of this compound lies in its potential as an intermediate in drug discovery. The presence of multiple functional groups—such as the ketone, bromine, chlorine, and methyl substituents—makes it a versatile building block for constructing bioactive molecules. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one has also found utility in materials science. Its ability to undergo various post-synthetic modifications makes it a valuable precursor for synthesizing advanced materials, such as polymeric networks and nanoparticles. Recent research has focused on leveraging its reactivity to create stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The chemical stability and reactivity of this compound are influenced by its electronic structure and steric effects. The bromine atom at the second position introduces both electron-withdrawing effects and steric hindrance, which play critical roles in determining its reactivity under different reaction conditions. Recent computational studies have provided deeper insights into these effects, enabling chemists to design more efficient reaction pathways for its synthesis and utilization.

From an environmental perspective, understanding the fate and transport of 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, 2-Bromo-1-(4-chloro-3-methylphenyl)propan-1-one, with its unique structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its role as an intermediate in drug discovery and materials science underscores its importance in advancing modern chemistry. As research progresses, new insights into its properties and potential applications are expected to emerge, further solidifying its place in the chemical landscape.